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Compound of Interest

Compound Name: Acetamide sulfate

Cat. No.: B15344826 Get Quote

DISCLAIMER: Publicly available experimental data on the specific physical characteristics of

acetamide sulfate as a distinct salt is limited. The following guide provides a detailed overview

of the physical properties of its core component, acetamide, along with standardized

experimental protocols that would be employed for the characterization of acetamide sulfate.

Overview of Acetamide Sulfate
Acetamide sulfate (C₂H₇NO₅S) is understood to be the salt formed from the reaction of

acetamide and sulfuric acid. While specific experimental values for its physical properties are

not readily found in scientific literature, its chemical identity is recognized. The properties of the

parent compound, acetamide, are well-documented and provide a foundational understanding.

Physical Characteristics of Acetamide
The physical properties of acetamide (systematic name: ethanamide) have been extensively

studied. Acetamide is an organic compound with the formula CH₃CONH₂ and is the simplest

amide derived from acetic acid.[1] It presents as a colorless, hygroscopic solid.[1][2] The

quantitative physical data for acetamide is summarized in Table 1.
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Physical Property Value Notes

Molecular Formula C₂H₅NO

Molar Mass 59.07 g/mol [2]

Appearance Colorless, crystalline solid [3][4]

Odor

Odorless when pure; often has

a "mousy" odor due to

impurities

[4]

Melting Point 79 - 81 °C (174 - 178 °F) [1][4]

Boiling Point 221.2 °C (430 °F) [4]

Density 1.159 g/cm³ [1][2]

Solubility in Water 2000 g/L [2]

Solubility in Ethanol 500 g/L [2]

Solubility in Pyridine 166.67 g/L [2]

Other Solubilities

Soluble in chloroform, glycerol,

and hot benzene; slightly

soluble in ether.[2][4]

Experimental Protocols for Physical
Characterization
To determine the physical characteristics of acetamide sulfate, standard laboratory

procedures for organic compounds would be utilized.

Melting Point Determination
The melting point of a solid organic compound is a key indicator of its purity. A sharp melting

range (typically 0.5-1.0°C) is characteristic of a pure substance, while impurities tend to

depress and broaden the melting range.[5]

Methodology: Capillary Method
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A small, finely powdered sample of the substance is packed into a capillary tube, sealed at

one end.[6][7]

The capillary tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.[6][7]

The assembly is placed in a heating apparatus, such as a Thiele tube containing mineral oil

or a calibrated digital melting point apparatus (e.g., Mel-Temp).[5]

The sample is heated slowly and uniformly, typically at a rate of 1-2°C per minute near the

expected melting point.[6]

The temperature at which the first drop of liquid appears (T1) and the temperature at which

the entire sample becomes a clear liquid (T2) are recorded. The melting range is reported as

T1-T2.[5][7]

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[8]

Methodology: Small-Scale Distillation / Thiele Tube

A small volume of the liquid is placed in a small test tube or fusion tube.[8][9]

A capillary tube, sealed at one end, is placed inverted (open end down) into the liquid.[8]

The apparatus is attached to a thermometer and heated gently in a heating bath (e.g., Thiele

tube or aluminum block).[8][9]

As the temperature rises, air will escape from the capillary tube.

The boiling point is the temperature at which a rapid and continuous stream of bubbles

emerges from the capillary tube upon heating, and at which the liquid is drawn back into the

capillary tube upon slight cooling.[8]

Solubility Determination
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Solubility tests provide information about the polarity and the presence of certain functional

groups in a molecule.[10]

Methodology: Qualitative Solubility Testing

Place a small, measured amount of the solute (e.g., 25 mg) into a test tube.[11]

Add a small volume of the solvent (e.g., 0.75 mL) in portions, shaking vigorously after each

addition.[11]

Observe whether the solid dissolves completely. The compound is classified as soluble or

insoluble.

This procedure is repeated with a range of solvents of varying polarities and pH to create a

solubility profile. Common test solvents include water, diethyl ether, 5% NaOH solution, 5%

NaHCO₃ solution, and 5% HCl solution.[11] For instance, solubility in 5% HCl suggests the

presence of a basic functional group.[11]

Logical Relationship: Formation of Acetamide
Sulfate
The formation of acetamide sulfate can be visualized as an acid-base reaction where

acetamide acts as a weak base, and sulfuric acid is the strong acid. The lone pair of electrons

on the nitrogen atom of acetamide can accept a proton from sulfuric acid.

Product
Acetamide

(CH₃CONH₂)

Sulfuric Acid
(H₂SO₄)

Acetamide Sulfate
([CH₃CONH₃]⁺HSO₄⁻)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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